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Lead Application Scientist's Guidance Note: Our internal review identified a common point of
confusion between two similarly named compounds: AC-262536, a selective androgen receptor
modulator (SARM), and AC 264613, a protease-activated receptor 2 (PAR2) agonist. Due to its
prevalence in metabolic and muscle-wasting research, this guide will primarily focus on the
stability of AC-262536. However, to ensure comprehensive support, we have included a
dedicated section addressing the stability of AC 264613. Please verify the CAS number of your
compound to ensure you are consulting the correct section.

e AC-262536 (Accadrine): CAS 870888-46-3[1][2][3][4]
e AC 264613: CAS 1051487-82-1[5][6]

Frequently Asked Questions (FAQs): Stability of AC-
262536

This section addresses the storage and handling of the SARM, AC-262536.
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Q1: What are the recommended storage conditions and
stability for AC-262536 solutions at -20°C?

The stability of AC-262536 in solution is highly dependent on the solvent, storage temperature,
and handling practices. Vendor datasheets provide slightly different recommendations,
suggesting that the effective stability window can be narrow.

e In a DMSO solution, the consensus for storage at -20°C is approximately 1 month.[1][7][8]
For longer-term storage of up to 6 months, -80°C is strongly recommended.[1][7]

» One supplier notes that solutions are generally unstable and should be prepared fresh.[3]
This conservative advice highlights the importance of proper handling to maximize the
usable life of your stock solutions.

» The powdered (lyophilized) form of AC-262536 is significantly more stable, with a shelf life of
at least 3 years at -20°C.[1][3][4]

Data Summary Table: AC-262536 Storage Stability

Reported
Compound Storage . Source /
Solvent Stability
Form Temperature . Vendor
Duration
MedChemExpres
In Solution DMSO -20°C 1 Month s[1][7], Adooq
Bioscience[8]
_ MedChemExpres
In Solution DMSO -80°C 6 Months
s[1][7]
) - - "Unstable, Selleck
In Solution Not Specified Not Specified )
prepare fresh" Chemicals][3]
Cayman
Chemical[4],
Powder N/A -20°C > 3-4 Years
Adooq[g],
Selleck[3]
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Q2: Why is Dimethyl Sulfoxide (DMSO) the
recommended solvent for creating stock solutions?

DMSO is the solvent of choice for AC-262536 for several critical reasons rooted in its chemical
properties:

¢ Solubilizing Power: AC-262536 is a complex organic molecule with poor aqueous solubility.
DMSO is a highly polar aprotic solvent capable of dissolving such compounds effectively,
with reported solubilities up to 50 mg/mL.[1]

o Cryoprotectant Properties: DMSO prevents the formation of ice crystals at freezing
temperatures, which can damage the structure of the solute molecule and cause it to
precipitate out of solution upon thawing.

e Chemical Stability: DMSO is chemically inert under a wide range of conditions and is stable
up to 100°C, ensuring it does not react with the dissolved compound during storage or
preparation.[9]

Expert Insight: It is imperative to use anhydrous (water-free) DMSO. DMSO is highly
hygroscopic (readily absorbs water from the air). The presence of water can facilitate the
hydrolysis of sensitive compounds like AC-262536, leading to degradation and a loss of
biological activity over time.

Q3: What is the best-practice protocol for preparing and
storing an AC-262536 stock solution?

Following a strict protocol is essential to prevent contamination, degradation, and concentration
errors. This self-validating system ensures that if iSsues arise, you can confidently rule out
improper stock preparation.

Experimental Protocol: Stock Solution Preparation

o Equilibration: Before opening, allow the vial of powdered AC-262536 to sit at room
temperature for 15-20 minutes. This prevents atmospheric water from condensing on the
cold powder.
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e Solvent Addition: Using a calibrated pipette, add the required volume of anhydrous DMSO to
the vial to achieve your target concentration (e.g., 10 mM or 20 mM).

» Dissolution: Cap the vial tightly and vortex thoroughly for 1-2 minutes. Gentle warming (to
30-40°C) or sonication can be used to aid dissolution if precipitation is observed.[7] Ensure
the solution is completely clear.

 Aliquoting (Critical Step): Dispense the stock solution into single-use, low-binding
polypropylene microcentrifuge tubes. The volume of each aliquot should be sufficient for one
experiment.

o Storage: Immediately place the aliquots in a labeled storage box at -80°C for long-term
storage (up to 6 months) or -20°C for short-term use (up to 1 month).[1][7]

o Documentation: Record the compound name, concentration, date of preparation, and solvent
on the storage box.

Causality Explained: The most critical step is aliquoting. Repeated freeze-thaw cycles are a
primary cause of compound degradation and precipitation. By creating single-use aliquots, you
ensure the main stock is not temperature-cycled, preserving its integrity for the recommended
storage period.

Q4: My experiments are showing inconsistent or
weaker-than-expected results. How can | troubleshoot
and validate the integrity of my stored AC-262536
solution?

If you suspect your compound has degraded, a systematic approach can help identify the
issue. The following workflow provides a self-validating method to test the bioactivity of your
stored solution.
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Inconsistent or Weak Experimental Results

Step 1: Review Handling Protocol
- Was the solution aliquoted?
- How many freeze-thaw cycles?
- Was anhydrous DMSO used?

Step 2: Assess Solution Age
- How old is the aliquot?
- Compare age to vendor stability data (see table).

Is degradation plausible?

Yes / Uncertain

Step 3: Perform Solution Integrity Validation

Option A: Functional Bioassay Option B: Analytical Chemistry

(Recommended) (If available)
Compare stored aliquot vs. freshly Use HPLC or LC-MS to check for
prepared solution in a known assay. degradation peaks and purity.

Conclusion: Determine if stock is viable or needs to be discarded.

Click to download full resolution via product page

Caption: Decision workflow for troubleshooting AC-262536 solution stability.
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Protocol: Functional Bioassay Validation This protocol provides a direct, functional test of your
stored compound's activity.

Prepare Fresh Solution: Create a new, fresh solution of AC-262536 from powder, following
the best-practice protocol described above. This will serve as your positive control.

e Select Assay: Use a robust and reproducible in vitro assay where AC-262536 has a known
effect. A good example is an assay measuring the suppression of luteinizing hormone (LH) in
relevant cells or a luciferase reporter assay driven by an androgen response element.[7][10]

e Run Comparison: Set up parallel experiments. In one set of wells/plates, use your stored
aliquot. In the other set, use the freshly prepared solution. Run a full dose-response curve for
both.

e Analyze Data: Compare the EC50 values and the maximal effect (Emax) from the two dose-
response curves. If the stored solution shows a significant rightward shift in the curve (higher
EC50) or a reduced Emax compared to the fresh solution, it indicates degradation and loss
of potency.

Technical Data: Stability of AC 264613 (PAR2
Agonist)

This section addresses the storage and handling of the PAR2 agonist, AC 264613 (CAS
1051487-82-1).

Q1: What are the recommended storage conditions for
AC 264613 solutions?

Data for AC 264613 indicates a different stability profile compared to AC-262536.

e Solvent: DMSO is the recommended solvent, with a maximum solubility of around 40 mg/mL
(1200 mM).

e Storage in DMSO:

o -80°C: Stable for up to 6 months.[5]
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o -20°C: Stability is significantly reduced. One vendor suggests a maximum of 1 month.[11]

o 4°C: Stability is very short, limited to approximately 2 weeks.[5]

e Powder Form: The solid compound is stable for at least 2 years when stored at -20°C.[5]

Key Takeaway: For AC 264613, storage at -80°C is strongly preferred over -20°C to ensure
long-term stability in a DMSO stock solution. The same best practices for stock preparation,
including using anhydrous DMSO and aliquoting to avoid freeze-thaw cycles, should be strictly
followed.

References

» Equine metabolism of the selective androgen receptor modulator AC-262536 in vitro and in
urine, plasma and hair following oral administration. PubMed. [Link]

» SARM AC-262 536 : Research on Muscle Wasting. Peptides.co.uk. [Link]
e Androgen Receptor Modulator with Potential Anabolic Benefits. UMBRELLA Labs. [Link]

e Pharmacological characterization of AC-262536, a novel selective androgen receptor
modulator. ResearchGate. [Link]

« AC-262,536. Wikipedia. [Link]

o Pharmacological characterization of AC-262536, a novel selective androgen receptor
modulator. PubMed. [Link]

e AC 264613|AC264613|PAR2 agonist. DC Chemicals. [Link]

e AC-262536 | androgen receptor modulator | Buy from Supplier AdooQ®. Adoog Bioscience.
[Link]

e AC-264613 | PAR2 agonist | Buy from Supplier AdooQ®. Adooq Bioscience. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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